N-(2-bromobenzyl)-4-chlorobenzenesulfonamide
Overview
Description
N-(2-bromobenzyl)-4-chlorobenzenesulfonamide, also known as BBBS, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of sulfonamide compounds, which are widely used in medicinal chemistry due to their diverse biological activities. BBBS has been found to possess a wide range of pharmacological properties, including anti-inflammatory, analgesic, and anti-tumor effects.
Mechanism of Action
The mechanism of action of N-(2-bromobenzyl)-4-chlorobenzenesulfonamide is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of certain enzymes and receptors in the body. For example, N-(2-bromobenzyl)-4-chlorobenzenesulfonamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators such as prostaglandins. By inhibiting COX-2 activity, N-(2-bromobenzyl)-4-chlorobenzenesulfonamide can reduce inflammation and pain. N-(2-bromobenzyl)-4-chlorobenzenesulfonamide has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDAC activity, N-(2-bromobenzyl)-4-chlorobenzenesulfonamide can induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects
N-(2-bromobenzyl)-4-chlorobenzenesulfonamide has been shown to exhibit a wide range of biochemical and physiological effects. In animal studies, N-(2-bromobenzyl)-4-chlorobenzenesulfonamide has been found to reduce inflammation and pain in models of acute and chronic inflammation. N-(2-bromobenzyl)-4-chlorobenzenesulfonamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, N-(2-bromobenzyl)-4-chlorobenzenesulfonamide has been studied for its potential use as a diagnostic tool for certain diseases, such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-bromobenzyl)-4-chlorobenzenesulfonamide in lab experiments is its well-established synthesis method and purity. N-(2-bromobenzyl)-4-chlorobenzenesulfonamide is also relatively stable and can be stored for long periods of time without significant degradation. However, one limitation of using N-(2-bromobenzyl)-4-chlorobenzenesulfonamide in lab experiments is its relatively low solubility in water, which can limit its use in certain assays. Additionally, the mechanism of action of N-(2-bromobenzyl)-4-chlorobenzenesulfonamide is not fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on N-(2-bromobenzyl)-4-chlorobenzenesulfonamide. One area of interest is the development of more potent and selective analogs of N-(2-bromobenzyl)-4-chlorobenzenesulfonamide with improved pharmacological properties. Another area of interest is the elucidation of the mechanism of action of N-(2-bromobenzyl)-4-chlorobenzenesulfonamide, which could lead to the development of new therapeutic targets for the treatment of pain, inflammation, and cancer. Additionally, N-(2-bromobenzyl)-4-chlorobenzenesulfonamide could be studied for its potential use as a diagnostic tool for other diseases beyond Alzheimer's disease. Overall, N-(2-bromobenzyl)-4-chlorobenzenesulfonamide is a promising compound with a wide range of potential therapeutic applications, and further research is needed to fully explore its potential.
Scientific Research Applications
N-(2-bromobenzyl)-4-chlorobenzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation. N-(2-bromobenzyl)-4-chlorobenzenesulfonamide has also been shown to exhibit anti-tumor activity, suggesting its potential as an anticancer agent. Additionally, N-(2-bromobenzyl)-4-chlorobenzenesulfonamide has been studied for its potential use as a diagnostic tool for certain diseases.
properties
IUPAC Name |
N-[(2-bromophenyl)methyl]-4-chlorobenzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BrClNO2S/c14-13-4-2-1-3-10(13)9-16-19(17,18)12-7-5-11(15)6-8-12/h1-8,16H,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOEQHCRELZZOQO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNS(=O)(=O)C2=CC=C(C=C2)Cl)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrClNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.